Cas no 438616-84-3 (2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide
• CAS No: 438616-84-3
• MF: C₁₆H₁₇ClN₂OS
• MW: 320.836981534958
• MDL: MFCD01176891
• CID: 3046890
• PubChem ID: 823312
• Update Time: 2025-05-25

2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 2-amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiophene-3-carboxamide
• AG-667/11913055
• IVK/8073913
• Oprea1_829437
• 438616-84-3
• 2-amino-N-(4-chlorophenyl)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• VS-06153
• AKOS000349975
• CS-0315947
• BBL017431
• MFCD01176891
• STK447402
• SCHEMBL4144380
• ALBB-001939
• 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide

• MDL： MFCD01176891
• Inchi： 1S/C16H17ClN2OS/c17-10-6-8-11(9-7-10)19-16(20)14-12-4-2-1-3-5-13(12)21-15(14)18/h6-9H,1-5,18H2,(H,19,20)
• InChI Key： ZKPKEDIFSSNEQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1=C(N)SC2CCCCCC=21)=O

Computed Properties

• Exact Mass: 320.0750120g/mol
• Monoisotopic Mass: 320.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide

2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide: A Comprehensive Overview

2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS No. 438616-84-3) is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their versatile applications in drug design and electronic materials. The molecule's structure is characterized by a cycloheptabthiophene ring system, which is a seven-membered ring containing multiple sulfur atoms. This arrangement imparts distinctive electronic properties to the compound, making it a subject of interest for researchers exploring novel materials for optoelectronic devices.

The synthesis of 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the thiophene ring system, which was previously challenging due to its complex geometry. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These developments have significantly enhanced the accessibility of this compound for further studies.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The thiophene moiety in the molecule is known to exhibit strong π-conjugation, which is crucial for applications in organic electronics. Recent studies have demonstrated that derivatives of this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The incorporation of the amino and chlorophenyl groups further modulates the electronic properties of the molecule, making it suitable for tuning the performance of these devices according to specific requirements.

In addition to its material science applications, 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide has shown potential in pharmacological research. The compound's structure suggests that it may interact with various biological targets, including enzymes and receptors. Recent in vitro studies have explored its activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Initial results indicate that the compound exhibits moderate inhibitory activity against these enzymes, suggesting its potential as a lead molecule for anti-inflammatory drug development.

The pharmacokinetic properties of this compound have also been investigated using modern analytical techniques. Studies employing high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are critical for determining the compound's suitability as a drug candidate and guide further optimization efforts.

From an environmental perspective, researchers have evaluated the biodegradability and toxicity of 2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide using standardized assays. Results indicate that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term ecological impact studies are still needed to fully assess its environmental safety.

In conclusion,2-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS No. 438616-84-3) is a versatile compound with multifaceted applications across various scientific domains. Its unique structure provides a platform for exploring innovative solutions in materials science and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both academic and industrial applications.